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Compound of Interest

Compound Name: Aniline water
CAS No.: 179938-55-7
Cat. No.: B12563989
Get Quote
. J

This guide provides comprehensive, step-by-step procedures for the safe handling, storage,
and disposal of aniline water in a laboratory setting. Adherence to these protocols is critical to
minimize exposure risks and ensure a safe working environment. Aniline is classified as a
combustible, toxic substance that can be harmful if inhaled, ingested, or absorbed through the
skin, and is a suspected carcinogen and mutagen.[1][2]

Personal Protective Equipment (PPE)

A robust PPE strategy is essential to prevent exposure to aniline. The following equipment
must be worn at all times when handling aniline water.

Required PPE:

» Hand Protection: Chemical-resistant gloves are mandatory. Recommended materials include
butyl, neoprene, Polyvinyl alcohol (PVA), or Viton.[3] Nitrile gloves are not generally
recommended for prolonged contact but may be used for short-term applications with double
gloving and frequent changes.[1][3] Always consult the glove manufacturer's compatibility
chart.[3]
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o Eye and Face Protection: Chemical splash goggles that provide a complete seal around the
eyes are required.[2] A face shield should be worn in addition to goggles when there is a
significant risk of splashing.[2]

o Body Protection: A fully buttoned, flame-retardant lab coat is required.[2][3] For tasks with a
higher splash potential, a chemical-resistant apron should also be worn.[2] Full-length pants
and closed-toe, chemical-resistant shoes are mandatory.[1][3]

» Respiratory Protection: All work with aniline water should be conducted within a certified
chemical fume hood to prevent the inhalation of vapors.[1][2][3] If a fume hood is unavailable
or during a large spill, a NIOSH-approved full-facepiece respirator with an organic vapor
cartridge is necessary.[2][4] Note that personnel must be medically cleared, fit-tested, and
trained to use a respirator.[3]

Safe Handling and Operating Procedures

All work with aniline must be performed in a designated area, such as a chemical fume hood,
clearly marked with a warning sign indicating the hazards (e.g., "WARNING! ANILINE WORK
AREA — CARCINOGEN & REPRODUCTIVE TOXIN").[3]

Step-by-Step Handling Protocol:

o Preparation: Before beginning work, ensure the chemical fume hood is functioning correctly.
[2] Locate and verify the accessibility of the nearest safety shower, eyewash station, and a
chemical spill kit appropriate for amines.[1][2]

» Handling: Don all required PPE before entering the designated area.[2] Conduct all
dispensing and handling of aniline water inside the fume hood.[1] Use tools like syringes or
pipettes for liquid transfers to minimize spill risks.[2]

o Post-Handling: After completing the work, decontaminate all surfaces and equipment that
came into contact with aniline using an appropriate solvent (e.g., ethanol) followed by soap
and water.[2]

o Decontamination: Remove PPE before leaving the designated area. Remove gloves using
the proper technique to avoid contaminating your skin.[2] Wash hands thoroughly with soap
and water immediately after handling is complete.[1][2]
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Exposure Limits and Physical Properties

The following table summarizes key quantitative data for aniline.

Parameter Value Reference

OSHA PEL (Permissible

5 ppm (19 mg/m?3 1115
Exposure Limit) - TWA ppm ( g/m?) [1](5]

ACGIH TLV (Threshold Limit

2 ppm (7.6 mg/m3 1][5
Value) - TWA ppm (7.6 mg/m?) [415]
Flash Point 76°C (169°F) [6]
Specific Gravity 1.02 g/mL @ 20°C [6]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is crucial.
Exposure Response:

o Eye Contact: Immediately flush eyes with copious amounts of water at an emergency
eyewash station for at least 15 minutes. Remove contact lenses if present and easy to do.[1]
[7] Seek immediate medical attention.[1]

o Skin Contact: Remove all contaminated clothing and shoes.[1] Immediately flush the affected
skin area with plenty of water for at least 15 minutes.[1] Seek medical attention.[1]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.[1]
Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water.[8] Seek immediate medical
attention.

Spill Management:

» Small Spills (inside a fume hood): Absorb the spill with an inert, non-flammable material such
as vermiculite, sand, or earth.[3][5] Collect the contaminated absorbent material into a
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sealable, compatible container for hazardous waste disposal.[3][5]

e Large Spills (or any spill outside a fume hood): Evacuate the area immediately and secure
access.[8] Contact your institution's Environmental Health & Safety (EH&S) department or
emergency response team.[3][5] Do not attempt to clean up a large spill unless you are
trained and equipped to do so.[1]

Storage and Disposal Plan

Proper storage and waste management are critical to prevent accidents and environmental
contamination.

Storage:

« Store aniline containers in a designated, secure, cool, and well-ventilated area away from
direct sunlight and sources of ignition.[3]

o Containers should be stored upright and below eye level, preferably in a chemical storage
cabinet with secondary containment (e.g., a polypropylene tub).[3]

« Store aniline away from incompatible materials such as strong oxidizers, strong acids, strong
bases, iron, and zinc.[1][3][5]

Waste Disposal:

 Aniline waste must be managed as hazardous waste and must not be disposed of down the
drain or in regular trash.[3]

o Collect all liquid and solid waste contaminated with aniline in a compatible, clearly labeled
hazardous waste container (e.g., a polyethylene container provided by EH&S).[3][5]

e The label must include "Hazardous Waste" and the full chemical name.[5]

e When the container is full, submit an online chemical collection request form to your
institution's waste management group.[3]

Workflow for Handling Aniline Water
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The following diagram illustrates the procedural flow for safely working with aniline water, from
initial preparation through to final disposal.

1. Preparation
- Verify Fume Hood
- Locate Safety Equipment
- Prepare Spill Kit

\

2. Don PPE
- Chemical Gloves
- Splash Goggles
- Lab Coat

3. Handling in Fume Hood

- Perform all work in hood
- Use designated area

Emergency Response
1

linmediate Action Normal Operation

\ A

Spill Response
- Evacuate (if large)
- Use Spill Kit (if small)
- Notify EH&S

4. Decontamination
- Clean workspace
- Doff PPE correctly

5. Waste Disposal
- Collect in labeled container
- Store in designated area
- Request pickup

6. Final Step
- Wash Hands Thoroughly
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Caption: Workflow for the safe handling of aniline water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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